Cas no 2246913-41-5 (4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine)

• Product Name: 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine
• CAS No: 2246913-41-5
• MF: C₁₄H₂₀BNO₂
• MW: 245.1251039505
• CID: 6041738
• PubChem ID: 57416520
• Update Time: 2025-08-03

4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine
• 4-Methyl-3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)pyridine
• EN300-802575
• 2246913-41-5
• 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine

• Inchi： 1S/C14H20BNO2/c1-11-7-9-16-10-12(11)6-8-15-17-13(2,3)14(4,5)18-15/h6-10H,1-5H3/b8-6+
• InChI Key： RMFXNARRXPIWBO-SOFGYWHQSA-N
• SMILES： O1B(/C=C/C2C=NC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.1587090g/mol
• Monoisotopic Mass: 245.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine

Comprehensive Overview of 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine (CAS No. 2246913-41-5)

4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine (CAS No. 2246913-41-5) is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, often referred to as a vinylboronate ester, is a versatile building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Its unique structure, featuring a pyridine ring and a tetramethyl-1,3,2-dioxaborolane moiety, makes it an invaluable tool for researchers exploring drug discovery and advanced materials.

The growing interest in 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine is driven by its potential applications in targeted drug delivery systems and bioimaging. With the rise of precision medicine, researchers are increasingly focusing on boron-based compounds due to their ability to interact with biological systems in unique ways. This compound’s vinylboronate group is particularly noteworthy, as it can participate in click chemistry reactions, enabling the development of bioconjugates for diagnostic and therapeutic purposes.

In the realm of material science, CAS No. 2246913-41-5 is being investigated for its role in the synthesis of organic electronic materials. Its conjugated system, formed by the pyridine and vinylboronate groups, contributes to electron delocalization, making it a candidate for OLEDs (organic light-emitting diodes) and solar cell applications. The compound’s stability under various conditions also makes it a reliable choice for polymer chemistry and catalysis research.

One of the most frequently asked questions about 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine is its synthetic route. The compound is typically prepared through a Pd-catalyzed coupling reaction between a halopyridine derivative and a vinylboronic ester. Researchers are also exploring microwave-assisted synthesis to improve yield and reduce reaction times. Another common query revolves around its storage conditions, which should be in a cool, dry place under an inert atmosphere to prevent degradation.

The safety profile of CAS No. 2246913-41-5 is another area of interest. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. Its low toxicity and high stability make it a preferred choice for academic and industrial laboratories alike.

Looking ahead, the demand for 4-Methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine is expected to grow, particularly in the biotechnology and nanotechnology sectors. Its compatibility with green chemistry principles, such as atom economy and reduced waste, aligns with the global push for sustainable research practices. As more studies uncover its potential, this compound is poised to become a cornerstone in innovative chemical solutions.